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Introduction

C.I. 70800, commonly known as Indanthrone or Vat Blue 4, is a high-performance synthetic

organic pigment and vat dye renowned for its exceptional lightfastness and chemical

resistance. Its primary application lies in the coloration of materials requiring long-term

durability, such as automotive coatings, high-quality industrial paints, and textiles. This

technical guide provides a comprehensive overview of the synthesis pathway of C.I. 70800,

detailing the core chemical transformations, intermediates, and experimental considerations for

researchers, scientists, and professionals in the field of drug development and materials

science.

Synthesis Pathway Overview
The industrial synthesis of C.I. 70800 is a multi-step process that commences with the

dimerization of 2-aminoanthraquinone under strongly alkaline conditions at elevated

temperatures. This initial reaction is followed by an intramolecular cyclization and a final

oxidation step to yield the stable Indanthrone molecule.

The overall synthesis can be conceptually divided into the following key stages:

Dimerization of 2-Aminoanthraquinone: The primary and most critical step involves the fusion

of two molecules of 2-aminoanthraquinone in a molten caustic alkali medium, typically

potassium hydroxide (KOH). This reaction is conducted at high temperatures, generally in

the range of 220-235°C.
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Formation of Intermediates: The dimerization process proceeds through the formation of one

or more intermediate compounds. While the exact isolation and characterization of all

intermediates can be challenging under the harsh reaction conditions, the pathway is

understood to involve the formation of a dianthraquinonylamine derivative.

Intramolecular Cyclization: The intermediate species undergoes an intramolecular

cyclization, leading to the formation of the core heterocyclic structure of Indanthrone.

Oxidation: The final step is the oxidation of the cyclized intermediate to yield the fully

conjugated and stable Indanthrone molecule. This oxidation can be achieved by introducing

an oxidizing agent or through aeration.

Key Intermediates
The synthesis of C.I. 70800 involves the formation of transient intermediates. The principal

intermediate is understood to be a dimer of 2-aminoanthraquinone, which subsequently

cyclizes. The general structures are depicted in the synthesis pathway diagram below.

Quantitative Data
While precise yields can vary depending on the specific reaction conditions and scale of

production, the following table summarizes typical quantitative data reported in the literature for

the synthesis of Indanthrone.
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Parameter Value Notes

Starting Material 2-Aminoanthraquinone

High purity is essential for

optimal yield and color

characteristics.

Primary Reagent Potassium Hydroxide (KOH)

Used in significant excess to

create a molten reaction

medium.

Reaction Temperature 220 - 235 °C
Critical for promoting the

dimerization reaction.

Oxidizing Agents Alkali Metal Chlorates/Nitrates

Often added to the reaction

mixture to improve the yield of

Indanthrone.

Typical Yield Variable

Highly dependent on reaction

conditions and purification

methods.

Experimental Protocols
The following provides a generalized experimental protocol for the laboratory-scale synthesis of

C.I. 70800. Safety Precaution: This synthesis involves corrosive materials and high

temperatures and should only be performed by trained professionals in a suitable fume hood

with appropriate personal protective equipment.

Materials:

2-aminoanthraquinone

Potassium hydroxide (pellets)

Sodium nitrate or potassium chlorate (optional, as an oxidizing agent)

Water

Hydrochloric acid (for neutralization)
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Procedure:

Preparation of the Caustic Melt: In a high-temperature resistant reaction vessel (e.g., a nickel

or stainless steel crucible), a mixture of potassium hydroxide and a small amount of water is

heated to create a molten flux. The temperature should be carefully controlled and raised to

the reaction temperature of 220-250°C.

Addition of 2-Aminoanthraquinone: 2-Aminoanthraquinone is gradually added to the molten

potassium hydroxide with constant stirring. If an oxidizing agent is used, it can be added at

this stage.

Reaction: The reaction mixture is maintained at the specified temperature for several hours

with continuous stirring to ensure homogeneity and complete reaction. The color of the melt

will change as the reaction progresses.

Work-up and Isolation: After the reaction is complete, the hot melt is carefully poured into a

large volume of water. This quenching step dissolves the excess potassium hydroxide and

precipitates the crude Indanthrone.

Oxidation (if necessary): Air is bubbled through the aqueous suspension to ensure complete

oxidation to Indanthrone.

Neutralization and Filtration: The alkaline suspension is neutralized with hydrochloric acid.

The precipitated solid is then collected by filtration.

Washing and Drying: The filter cake is washed thoroughly with hot water to remove any

residual salts and impurities. The purified product is then dried in an oven.

Visualizations
Synthesis Pathway of C.I. 70800

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material

Reaction Conditions Intermediates
Final Product

2-Aminoanthraquinone

KOH Fusion
(220-235 °C) Dimerization Intermediate

Dimerization
Cyclized Intermediate

Intramolecular
Cyclization C.I. 70800

(Indanthrone)
Oxidation

Click to download full resolution via product page

Caption: The synthesis pathway of C.I. 70800 from 2-aminoanthraquinone.

Experimental Workflow
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Caption: A generalized workflow for the laboratory synthesis of C.I. 70800.
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To cite this document: BenchChem. [The Synthesis of C.I. 70800 (Indanthrone): A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583739#c-i-70800-synthesis-pathway-and-
intermediates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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